N-[1-(3,4-dimethoxyphenyl)ethyl]-3-iodobenzamide

• IUPAC Name: N-[1-(3,4-dimethoxyphenyl)ethyl]-3-iodobenzamide
• InChI: InChI=1S/C17H18INO3/c1-11(12-7-8-15(21-2)16(10-12)22-3)19-17(20)13-5-4-6-14(18)9-13/h4-11H,1-3H3,(H,19,20)
• InChI Key: PDACQHMOEGBARU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)OC)OC)NC(=O)C2=CC(=CC=C2)I
• Molecular Formula: C17H18INO3
• Molecular Weight: 411.23 g/mol

Description

N-[1-(3,4-dimethoxyphenyl)ethyl]-3-iodobenzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a 3,4-dimethoxyphenyl group attached to an ethyl chain, which is further connected to a 3-iodobenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(3,4-dimethoxyphenyl)ethyl]-3-iodobenzamide typically involves the reaction of 3-iodobenzoic acid with 3,4-dimethoxyphenethylamine. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction conditions usually involve stirring the reactants in an appropriate solvent, such as dichloromethane, at room temperature for several hours until the reaction is complete .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[1-(3,4-dimethoxyphenyl)ethyl]-3-iodobenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The iodine atom in the 3-iodobenzamide moiety can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium iodide in acetone for halogen exchange reactions.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

N-[1-(3,4-dimethoxyphenyl)ethyl]-3-iodobenzamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its structural similarity to other bioactive benzamides.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of N-[1-(3,4-dimethoxyphenyl)ethyl]-3-iodobenzamide involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and biological context. For instance, in medicinal chemistry, it may act by inhibiting certain enzymes involved in disease pathways .

Comparison with Similar Compounds

Similar Compounds

3,4-Dimethoxyphenethylamine: An analogue with similar structural features but lacking the iodobenzamide moiety.

3,4-Dimethoxyphenylacetonitrile: Another related compound used in organic synthesis.

N-(3,4-Dimethoxyphenyl)ethylamides: A class of compounds with similar functional groups and potential biological activities

Uniqueness

N-[1-(3,4-dimethoxyphenyl)ethyl]-3-iodobenzamide is unique due to the presence of the iodine atom, which can be utilized in various substitution reactions to introduce different functional groups. This makes it a versatile intermediate in organic synthesis and a valuable compound for developing new chemical entities.